Cas no 59951-04-1 (Heptanoic acid, 2-butyl-3-oxo-, ethyl ester)

• Product Name: Heptanoic acid, 2-butyl-3-oxo-, ethyl ester
• CAS No: 59951-04-1
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 1617496
• Update Time: 2024-08-31

Heptanoic acid, 2-butyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 2-butyl-3-oxo-, ethyl ester

• Inchi： 1S/C13H24O3/c1-4-7-9-11(13(15)16-6-3)12(14)10-8-5-2/h11H,4-10H2,1-3H3
• InChI Key： ZNGPFYHANYGLEV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(CCCC)C(=O)CCCC

Computed Properties

• Exact Mass: 228.17262

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 266.9±8.0 °C(Predicted)
• PSA: 43.37
• pka: 12.28±0.46(Predicted)